Cas no 12436-79-2 (Potassium tungsten oxide silicate (K8W12O38(SiO4)))

• Product Name: Potassium tungsten oxide silicate (K8W12O38(SiO4))
• CAS No: 12436-79-2
• MF: H₃KO₅SiW
• MW: 334.044618844986
• CID: 5177476
• Update Time: 2025-11-02

Potassium tungsten oxide silicate (K8W12O38(SiO4)) Chemical and Physical Properties

Names and Identifiers

• Potassium tungsten oxide silicate (K8W12O38(SiO4))

• Inchi： 1S/K.O4Si.H2O.W.H/c;1-5(2,3)4;;;/h;;1H2;;/q;-4;;;
• InChI Key： JFESJIDZVUNVAW-UHFFFAOYSA-N
• SMILES： [KH].[W].[Si]([O-])([O-])([O-])[O-].O

Additional information on Potassium tungsten oxide silicate (K8W12O38(SiO4))

Introduction to Potassium tungsten oxide silicate (K8W12O38(SiO4)) and Its CAS No. 12436-79-2

The compound Potassium tungsten oxide silicate (K8W12O38(SiO4)), identified by the CAS number 12436-79-2, represents a fascinating intersection of inorganic chemistry and material science. This intricate molecular structure, composed of potassium, tungsten, oxygen, and silicon, has garnered significant attention in recent years due to its unique catalytic and structural properties. The synthesis and application of this compound have been the subject of extensive research, particularly in the fields of catalysis, environmental remediation, and advanced materials.

In the realm of catalysis, Potassium tungsten oxide silicate (K8W12O38(SiO4)) has demonstrated remarkable performance in various chemical transformations. Its layered structure, characterized by a framework of tungsten oxide clusters embedded within a silicate matrix, provides an ideal surface for adsorption and reaction. Recent studies have highlighted its efficacy in the oxidation of alcohols to aldehydes and ketones, a reaction crucial in organic synthesis. The presence of potassium ions within the structure further enhances its catalytic activity by facilitating the transfer of protons and electrons, thereby lowering the activation energy required for these transformations.

The structural properties of Potassium tungsten oxide silicate (K8W12O38(SiO4)) also make it an attractive candidate for applications in environmental remediation. Its ability to adsorb and degrade organic pollutants has been explored in water treatment systems. For instance, research has shown that this compound can effectively remove phenolic compounds from aqueous solutions through a mechanism involving surface complexation and oxidative degradation. The high surface area and porous nature of the material contribute to its adsorption capacity, making it a promising candidate for large-scale environmental applications.

Moreover, the material's stability under various chemical conditions has been a subject of intense investigation. Studies have demonstrated that Potassium tungsten oxide silicate (K8W12O38(SiO4)) maintains its structural integrity at high temperatures and in acidic or basic environments. This thermal and chemical stability is attributed to the robust bonding between tungsten-oxygen and silicon-oxygen units within the lattice. Such properties are essential for industrial applications where materials are subjected to harsh operating conditions.

The synthesis of Potassium tungsten oxide silicate (K8W12O38(SiO4)) is another area where significant advancements have been made. Traditional synthetic methods often involve hydrothermal processes or sol-gel techniques, which require precise control over reaction conditions to achieve optimal yields. Recent research has focused on developing more efficient synthetic routes that minimize energy consumption and improve product purity. For example, microwave-assisted synthesis has been explored as a means to accelerate the formation of the desired phase while maintaining high crystallinity.

In addition to its catalytic and environmental applications, Potassium tungsten oxide silicate (K8W12O38(SiO4)) has found utility in the field of advanced materials. Its unique electronic properties make it suitable for use as a dielectric material in electronic devices. The layered structure of this compound allows for efficient charge transport, making it an excellent candidate for use in capacitors and other energy storage devices. Furthermore, its ability to withstand high voltages without degradation enhances its suitability for high-performance electronic applications.

The future prospects for Potassium tungsten oxide silicate (K8W12O38(SiO4)) are vast and exciting. Ongoing research is exploring new synthetic methods that could further improve its properties and expand its range of applications. Additionally, investigations into its role in nanotechnology are uncovering novel ways to leverage its unique structure at the nanoscale. As our understanding of this compound grows, so too does its potential to revolutionize various industries.

In conclusion, Potassium tungsten oxide silicate (K8W12O38(SiO4)), with its CAS number 12436-79-2, stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications in catalysis, environmental remediation, advanced materials, and electronics underscore its importance as a versatile material with broad industrial relevance. As research continues to uncover new possibilities for this compound, its impact on science and technology is poised to grow even further.